1-(3-((Dimethylamino)methyl)-2,4-dihydroxyphenyl)-2-(4-methoxyphenyl)ethanone

• IUPAC Name: 1-[3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl]-2-(4-methoxyphenyl)ethanone
• InChI: InChI=1S/C18H21NO4/c1-19(2)11-15-16(20)9-8-14(18(15)22)17(21)10-12-4-6-13(23-3)7-5-12/h4-9,20,22H,10-11H2,1-3H3
• InChI Key: WATLLIWGFHSWCF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(C=CC(=C1O)C(=O)CC2=CC=C(C=C2)OC)O
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol
• CAS No.: 1021218-37-0

Description

1-(3-((Dimethylamino)methyl)-2,4-dihydroxyphenyl)-2-(4-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C18H21NO4 and its molecular weight is 315.369. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Heterocyclization

1-(3-((Dimethylamino)methyl)-2,4-dihydroxyphenyl)-2-(4-methoxyphenyl)ethanone is involved in synthetic chemistry applications, particularly in the formation of heterocyclic compounds. Research demonstrates its utility in condensation reactions leading to the heterocyclization of specific ketones to produce isoflavones. Additionally, it facilitates the synthesis of diverse heterocyclic compounds such as 4,5-diarylisoxazole, 4,5-diarylpyrazoles, and 4,5-diaryl-substituted 2-aminopyrimidine, showcasing its versatility in chemical synthesis (Moskvina et al., 2015).

Pharmaceutical and Medicinal Chemistry

In the realm of pharmaceutical and medicinal chemistry, this compound plays a crucial role in the development of new drugs and therapeutic agents. For example, it is a precursor in the synthesis of antimicrobial and antioxidant compounds, demonstrating significant activity against various microbial strains and oxidative stress (Malhotra et al., 2013). This highlights its potential in designing new medications with specific biological activities.

Organic Electronics and Material Science

The compound's utility extends into organic electronics and material science, where its derivatives are explored for their optical properties. For instance, derivatives synthesized under microwave irradiation have shown promising solvatochromic properties, indicating potential applications in sensing, organic light-emitting diodes (OLEDs), and other optoelectronic devices (Khan et al., 2016).

Analytical Chemistry Applications

In analytical chemistry, derivatives of this compound have been studied for their mass spectrometric and pyrolytic behavior. These studies provide valuable insights into the detection and identification of complex organic molecules, enhancing analytical methodologies for research and development (Dallakian et al., 1998).